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Compound of Interest

Compound Name: GS-6620 PM

Cat. No.: B14750030

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of investigational compounds like GS-6620 is paramount for laboratory safety and
environmental protection. GS-6620 is an antiviral nucleotide analogue prodrug developed for
the treatment of Hepatitis C.[1] Due to its nature as an investigational drug, specific disposal
guidelines from a manufacturer's Safety Data Sheet (SDS) are not publicly available. However,
by adhering to established best practices for the disposal of antiviral and hazardous laboratory
waste, a safe and compliant disposal process can be ensured.

Chemical and Physical Properties of GS-6620

A summary of the known chemical and physical properties of GS-6620 is presented below. This
information is crucial for a comprehensive safety assessment in the laboratory.
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Property Value
Molecular Formula C29H37N6O9P
Molecular Weight 644.6 g/mol

[(2R,3R,4R,5R)-5-(4-aminopyrrolo[2,1-f][2][3]
[4]triazin-7-yl)-5-cyano-4-hydroxy-4-methyl-2-

IUPAC Name [[[[(2S)-1-0x0-1-propan-2-yloxypropan-2-
ylJamino]-phenoxyphosphoryljJoxymethylJoxolan-
3-yl] 2-methylpropanoate

Synonyms GS6620, GS 6620

CAS Number 1350735-70-4

(Data sourced from PubChem)[4]

Step-by-Step Disposal Protocol for GS-6620 Waste

The following protocol provides a detailed, step-by-step guide for the proper disposal of GS-
6620 and materials contaminated with it. This is a general guideline and should always be
supplemented by your institution's specific policies and local, state, and federal regulations.

Personal Protective Equipment (PPE)

Before handling GS-6620 or its waste, it is essential to wear appropriate Personal Protective
Equipment (PPE) to minimize exposure risk. This includes:

¢ Gloves: Use chemically resistant, disposable gloves (e.g., nitrile gloves).
o Eye Protection: Wear safety glasses with side shields or goggles.

o Lab Coat: A standard laboratory coat should be worn to protect street clothes.

Waste Segregation and Collection

Proper segregation of waste is critical to ensure it is handled and disposed of correctly.

e Solid Waste:
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o Collect all solid materials contaminated with GS-6620 in a dedicated, clearly labeled
hazardous waste container.

o This includes, but is not limited to:
» Unused or expired GS-6620 powder.
» Contaminated weighing papers and disposable labware (e.g., pipette tips, tubes).
» Contaminated PPE such as gloves and bench paper.

o The container should be durable, leak-proof, and have a secure lid.

e Liquid Waste:

o Collect all solutions containing GS-6620 in a separate, leak-proof hazardous waste
container.

o Crucially, do not pour any liquid waste containing GS-6620 down the drain.

o Avoid mixing GS-6620 waste with other solvent waste streams unless specifically
permitted by your institution's chemical safety office.

Labeling and Storage

Accurate and clear labeling is a regulatory requirement and essential for safe waste
management.

o All hazardous waste containers must be clearly labeled with:
o The words "Hazardous Waste".
o The full chemical name: "GS-6620".

o Any other information required by your institution and local regulations (e.g., accumulation
start date, principal investigator's name).

» Store waste containers in a designated and secure satellite accumulation area, away from
general lab traffic and incompatible materials.
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Decontamination of Glassware

Reusable glassware that has come into contact with GS-6620 requires thorough
decontamination.

« Initial Rinse: Rinse the glassware with a suitable solvent (e.g., ethanol or isopropanol) to
remove any residual GS-6620.

o Collect Rinsate: The solvent rinsate must be collected and disposed of as hazardous liquid
waste.

e Washing: After the initial rinse, wash the glassware with a standard laboratory detergent and
rinse thoroughly with water.

Final Disposal

The final disposal of GS-6620 waste must be handled by a licensed hazardous waste disposal

company.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of your GS-6620 hazardous waste.

o The primary recommended method for the disposal of pharmaceutical waste, including
antiviral compounds, is incineration at a permitted hazardous waste facility.[5][6]

GS-6620 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials related to GS-6620.
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Caption: Workflow for the safe disposal of GS-6620 waste materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14750030#gs-6620-pm-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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